Cas no 390-37-4 (4,4''-difluoro-2-nitrobiphenyl)

• Product Name: 4,4''-difluoro-2-nitrobiphenyl
• CAS No: 390-37-4
• MF: C₁₂H₇F₂NO₂
• MW: 235.186290025711
• CID: 924183
• PubChem ID: 345411
• Update Time: 2025-09-25

4,4''-difluoro-2-nitrobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4,4''-difluoro-2-nitrobiphenyl
• 4-fluoro-1-(4-fluorophenyl)-2-nitrobenzene
• 4,4'-Difluor-2-nitro-biphenyl
• 4,4'-difluoro-2-nitro-1,1'-biphenyl
• 4,4'-difluoro-2-nitro-biphenyl
• AC1L82PP
• NSC403037
• 390-37-4
• SCHEMBL15379986
• DTXSID90323098
• NSC-403037
• BYZUXVJUDULKSD-UHFFFAOYSA-N
• 4',4-Difluoro-2-nitrobiphenyl

• Inchi： 1S/C12H7F2NO2/c13-9-3-1-8(2-4-9)11-6-5-10(14)7-12(11)15(16)17/h1-7H
• InChI Key： BYZUXVJUDULKSD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)[N+](=O)[O-])C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 235.04451
• Monoisotopic Mass: 235.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14
• LogP: 4.06320

Additional information on 4,4''-difluoro-2-nitrobiphenyl

Introduction to 4,4''-difluoro-2-nitrobiphenyl (CAS No. 390-37-4)

4,4''-difluoro-2-nitrobiphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 390-37-4, is a fluorinated nitroaromatic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its biphenyl core with fluorine substituents and a nitro group at the 2-position, exhibits unique electronic and photophysical properties that make it a valuable candidate for various applications, particularly in materials science and medicinal chemistry.

The structural motif of 4,4''-difluoro-2-nitrobiphenyl consists of two benzene rings connected by a carbon-carbon bond, with fluorine atoms attached at the 4th positions and a nitro group (-NO₂) at the 2-position of one of the rings. This arrangement imparts distinct chemical reactivity and stability, making it a versatile intermediate in synthetic chemistry. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the nitro group serves as a handle for further functionalization, enabling the synthesis of more complex molecules.

In recent years, 4,4''-difluoro-2-nitrobiphenyl has been explored in several cutting-edge research areas. One notable application is in the development of organic electronic materials, where its electron-withdrawing properties contribute to the optimization of charge transport in semiconductors and light-emitting diodes (OLEDs). The fluorinated aromatic system enhances thermal stability and chemical resistance, making it an ideal candidate for high-performance electronic devices.

Furthermore, 4,4''-difluoro-2-nitrobiphenyl has shown promise in medicinal chemistry as a building block for drug candidates. Its structural features allow for interactions with biological targets such as enzymes and receptors. For instance, researchers have utilized this compound to develop novel antimicrobial agents by leveraging its ability to disrupt bacterial cell wall synthesis. The nitro group can be reduced to an amine or further modified to introduce other pharmacophores, expanding its utility in drug discovery.

Recent studies have also highlighted the potential of 4,4''-difluoro-2-nitrobiphenyl in photodynamic therapy (PDT). The compound's ability to absorb light at specific wavelengths and generate reactive oxygen species makes it an effective photosensitizer. By incorporating this molecule into drug formulations, scientists aim to enhance the efficacy of PDT for treating cancer and other diseases. The fluorine atoms contribute to improved biodistribution and tumor penetration, while the nitro group facilitates targeted delivery systems.

The synthesis of 4,4''-difluoro-2-nitrobiphenyl typically involves multi-step organic reactions starting from commercially available biphenyl derivatives. Fluorination can be achieved using various methods such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The introduction of the nitro group is commonly performed via nitration reactions under controlled conditions to ensure regioselectivity. These synthetic pathways highlight the compound's accessibility and suitability for large-scale production.

From an industrial perspective, 4,4''-difluoro-2-nitrobiphenyl represents a significant advancement in specialty chemicals. Its unique properties make it indispensable in high-tech industries where performance and reliability are paramount. As research continues to uncover new applications, the demand for this compound is expected to grow steadily. Companies specializing in fine chemicals are investing in optimized production processes to meet this increasing demand while adhering to stringent quality standards.

The environmental impact of producing and using 4,4''-difluoro-2-nitrobiphenyl is another critical consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, researchers are exploring ways to enhance the biodegradability of derivatives derived from this compound to ensure sustainable use. These initiatives align with global efforts to promote green chemistry and reduce the ecological footprint of industrial processes.

In conclusion, 4 , 4 '' - difluoro - 2 - nitrobiphenyl ( CAS No . 390 - 37 - 4 ) is a multifaceted compound with broad applications across multiple scientific disciplines . Its unique structural features , combined with its reactivity and stability , make it an invaluable asset in pharmaceuticals , materials science , and advanced technologies . As research progresses , we can anticipate even more innovative uses emerging from this remarkable molecule .